Cas no 380659-97-2 (Thieno[2,3-c]pyridine-3-carbonitrile,6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)-)

• Product Name: Thieno[2,3-c]pyridine-3-carbonitrile,6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)-
• CAS No: 380659-97-2
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 298361
• PubChem ID: 45117635
• Update Time: 2025-04-19

Thieno[2,3-c]pyridine-3-carbonitrile,6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carbonitrile,6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)-
• Thieno[2,3-c]pyridine-3-carbonitrile, 6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)- (9CI)
• Thieno[2,3-c]pyridine-3-carbonitrile,6-ethyl-4,5,6,7-tetrahydro-2-(propylamino)-(9ci)
• 380659-97-2

• Inchi： 1S/C13H19N3S/c1-3-6-15-13-11(8-14)10-5-7-16(4-2)9-12(10)17-13/h15H,3-7,9H2,1-2H3
• InChI Key： QGEZYHPCUHUTQZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(CC)CC2)NCCC

Computed Properties

• Exact Mass: 249.13
• Monoisotopic Mass: 249.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2
• XLogP3: 3.4